Cas no 2592-95-2 (1H-1,2,3-benzotriazol-1-ol)

• Product Name: 1H-1,2,3-benzotriazol-1-ol
• CAS No: 2592-95-2
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 43213
• PubChem ID: 75771
• Update Time: 2025-09-15

1H-1,2,3-benzotriazol-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Benzo[d][1,2,3]triazol-1-ol
• 1-Hydroxy-1H-benzotriazole
• 1-Hydroxybenzotriazole anhydrous
• HOBt
• N-Hydroxybenzotriazole
• 1-Hydroxybenzotriazole
• 1-Benzotriazolol
• 1,2-DIPHENYLHYDRAZINE
• 1-HYDROXY-1,2,3-BENZOTRIAZOLE
• 1-Hydroxybenzotriazole Hydrate
• 1-Hydroxybenzotrizole
• HOBT (1-Hydroxybenzotrizole)
• HOBt (anhydrous)
• HOBT N-Hydroxybenzotrizole
• 1,2,3-Benzotriazol-1-ol
• 1-HOB
• 1-hydroxy-1H-1,2,3-benzotriazole
• 1-Hydroxybenzotriazole Monohydrate
• 1-Oxy-benztriazol
• Benzazimidol
• BENZOTRIAZOL-1-OL
• HBT
• HOBt solution
• HOBTA
• N-hydroxy-benzotriazole
• N-Hydroxybenzotrizole
• Hydroxybenzotriazole
• 1H-1,2,3-Benzotriazol-1-ol
• 1H-Benzotriazole, 1-hydroxy-
• 1H-Benzotriazol-1-ol
• Benzazimidol hydrate
• N-Hydroxybenzotriazol
• 1-hydroxybenzotriazol
• 1-Hydroxy-benzotriazol
• 1-hydroxy benzotriazole
• 1-Hydroxy-1H-benzotriazole hydrate
• N-Hydroxybenzotriazole hydrate
• 1-Hydroxy-1H-benzotriazol
• 1-hydroxyl-1H-benzotriazole
• 1,2
• hydroxybenzotriazole (HOBt)
• 1-HYDROXY-BENZOTRIAZOLE
• SMR000349651
• 1-hydroxybenztria zole
• 1 -hydroxybenzotriazole
• N-hydroxy benzotriazole
• 1-hydroxy-benztriazole
• NCGC00246157-01
• HOBO
• Q161641
• HOBt,Anhydrous
• DTXCID1024627
• NSC-778225
• 1-hydoxybenzotriazole
• 2592-95-2
• BRN 0004515
• l-hydroxybenzotriazole
• CHEMBL1389920
• DTXSID3044627
• 1- hydroxybenzotriazole
• 3-hydroxybenzotriazole
• 1H-BENZOTRIAZOLE, HYDROXY-
• N-hydroxyl-benzotriazole
• NCGC00256701-01
• N-Hydroxybezotriazole
• N-hydroxy-benzotriazol
• 1-hydroxy benzotriazol
• HOBt Hydrate
• NS00007863
• BP-12840
• EINECS 219-989-7
• NSC778225
• 1-hydroxy-bezotriazole
• 1-hydroxy-(1H)-benzotriazole
• 1-hydroxy-benzo-1,2,3-triazole
• HMS2742F11
• UNII-A2T929DMG4
• HMS1724G04
• 1-hydroxybenzothazole
• AB-131/40192094
• AM84845
• 1-HYDROXY-1-H-BENZOTRIAZOLE
• CIS-7-OCTADECENOICACIDMETHYLESTER
• 1-hyroxybenzotriazole
• CS-B0704
• 1-hydroxybezotriazole
• 1-hydroxybenztriazol
• N-hydroxybenztriazole
• CHEBI:176967
• 1hydroxy-benzotriazole
• 1-hydroxybenzotri-azole
• SCHEMBL3672275
• 1-hydroxy-benzo-triazole
• 1-HYDROXY-1H-BENZOTRIAZOLE [MI]
• 1-hydroxybenztriazole
• 1-Hydroxybenzotriazole (hobt) (wetted with ~20% water)
• A818093
• MFCD0006569
• MLS001006716
• AC-2558
• Tox21_302480
• 1-hydroxy benztriazole
• 1-hydroxybenzo-triazole
• 1H-Benzotriazole, 1-hydroxy-, hydrate
• SCHEMBL184
• AKOS000120715
• CAS-2592-95-2
• EN300-17272
• F0001-2469
• 1-hydroxibenzotriazol
• SCHEMBL3295216
• FT-0652486
• 1-H-1,2,3-benzotriazol-1-ol
• 1-HYDROXYBENZOTRIAZOLE (WET WITH 14% WATER)
• 1H-benzo[d][1,2,3]triazole-1-ol
• benztriazol-1-ol
• 1-hydroxy-1H-benztriazole
• A2T929DMG4
• Z56900935
• 1-N-Hydroxybenzotriazole
• CCRIS 2605
• 1-hydroxylbenzotriazole
• 1H-1,2,3-Benzotriazol-1-ol (wet with 14% water)
• FT-0601979
• N-hydoxybenzotriazole
• benzotriazole n-oxide
• SCHEMBL2845655
• J-504791
• 1H-benzotriazole-1-ol
• H0468
• 1-Hydroxybenzotriazole,99%
• 1HBenzotriazole, 1hydroxy
• 1Hydroxy1Hbenzotriazole
• UN0508
• 4-26-00-00095 (Beilstein Handbook Reference)
• 1H-1,2,3-benzotriazole, 1-hydroxy-
• 1-Hydroxybenzotriazole;N-Hydroxybenzotriazole; 1-Hydroxy-1H-benzotriazole; 1-Hydroxybenzotriazole anhydrous
• ALBB-013485
• Nhydroxybenzotriazole
• 219-989-7
• 1H-1,2,3-benzotriazol-1-ol

• MDL： MFCD00005805
• Inchi： 1S/C6H5N3O/c10-9-6-4-2-1-3-5(6)7-8-9/h1-4,10H
• InChI Key： ASOKPJOREAFHNY-UHFFFAOYSA-N
• SMILES： ON1C2C=CC=CC=2N=N1
• BRN： 0004515

Computed Properties

• Exact Mass: 135.04300
• Monoisotopic Mass: 135.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 50.9

Experimental Properties

• Color/Form: White to yellowish powder
• Density: 1 g/cm3
• Melting Point: 156-159 ºC
• Boiling Point: 149-150 °C
• Flash Point: 95 °C
• Refractive Index: n20/D 1.488
• Stability/Shelf Life: Stable, but possible risk of explosion if heated under confinement. Flammable.
• PSA: 61.80000
• LogP: 0.66350
• Solubility: Not available
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1H-1,2,3-benzotriazol-1-ol Security Information

• Signal Word：Danger
• Hazard Statement： H203
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：1325
• Hazard Category Code： R11;R5
• Safety Instruction： S16-S33-S7/9-S26-S45-S53-S15
• RTECS：DM1288000
• Hazardous Material Identification：
• Hazard Level：4.1
• Packing Group：III
• Risk Phrases：R11; R5
• HazardClass：4.1
• PackingGroup：III
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles